8-Chloro-4-cinnolinol

• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 8-chloro-1H-cinnolin-4-one
• InChI: InChI=1S/C8H5ClN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
• InChI Key: GMYPULZDCCEDSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)NN=CC2=O
• CAS No.: 876-75-5

Description

8-Chloro-4-cinnolinol is a chemical compound with the molecular formula C₈H₅ClN₂O It is a chlorinated derivative of cinnolinol, featuring a chlorine atom at the 8-position of the cinnolinol ring

Preparation Methods

Synthetic Routes::

• One common synthetic route involves the chlorination of cinnolinol under appropriate conditions.
• The reaction typically takes place using a chlorinating agent (such as thionyl chloride or phosphorus pentachloride) in a suitable solvent (e.g., chloroform or dichloromethane).
• The chlorine atom substitutes the hydrogen at the 8-position, yielding 8-chloro-4-cinnolinol.

Industrial Production::

• While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale manufacturing.
• Optimization of reaction conditions, safety protocols, and purification steps ensures efficient production.

Chemical Reactions Analysis

8-Chloro-4-cinnolinol can participate in various chemical reactions:

Oxidation: It may undergo oxidation reactions, leading to the formation of different oxidation states.

Reduction: Reduction processes can yield reduced derivatives.

Substitution: The chlorine atom can be replaced by other functional groups.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. For example, strong oxidizing agents (like potassium permanganate) or reducing agents (such as sodium borohydride) may be employed.

Major Products: The products formed during these reactions include derivatives with modified functional groups or altered substitution patterns.

Scientific Research Applications

8-Chloro-4-cinnolinol finds applications in various fields:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, including antimicrobial or antitumor properties.

Medicine: Studied for its pharmacological effects and potential therapeutic applications.

Industry: May serve as an intermediate in the production of pharmaceuticals or agrochemicals.

Mechanism of Action

• The precise mechanism by which 8-chloro-4-cinnolinol exerts its effects depends on its specific interactions with biological targets.
• Molecular targets and pathways involved are subject to ongoing research.

Comparison with Similar Compounds

• While 8-chloro-4-cinnolinol is unique due to its chlorine substitution, it shares similarities with other cinnolinol derivatives.
• Similar compounds include cinnolinol itself, as well as other halogenated or functionalized cinnolinol analogs.